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Compound of Interest

Compound Name: N-Methyl-2-piperidinemethanol-d5
Cat. No.: B13826942
Get Quote

Executive Summary & Compound Profile

N-Methyl-2-piperidinemethanol-d5 (also known as (1-Methyl-2-piperidyl)methanol-d5) serves
as a critical internal standard (IS) in LC-MS/MS quantification of piperidine-based
pharmaceuticals.[1] Its utility relies entirely on its isotopic purity and chemical stability. While
the non-deuterated parent compound exhibits moderate stability, the deuterated analog
requires stricter environmental controls to prevent isotopic scrambling and oxidative
degradation.

Physicochemical Identity
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Parameter Specification Notes

Specific to the d5

CAS Number 1794971-17-7 .
isotopologue.[1][2]
Deuteration typically on N-
Molecular Formula C7H10DsNO Methyl (CDs) and C6 ring

(CD2).[1]

i o ) Parent mp: ~68—-70°C; N-
) Viscous Liquid / Low-melting )
Physical State Solid methylation often lowers mp.
oli
[1]

. L ) Susceptible to protonation and
Basicity (pKa) ~9.8 (Piperidine Nitrogen) " i
salt formation.

- ) Contains both amine and
Hygroscopicity High o
alcohol moieties.

Degradation Mechanisms & Causality

To design an effective storage protocol, one must understand why the molecule degrades. The
three primary threats to N-Methyl-2-piperidinemethanol-d5 are oxidative N-dealkylation, N-
oxide formation, and hygroscopic dilution.[1]

Oxidative Pathways

Tertiary amines are prone to oxidation by atmospheric oxygen, leading to N-oxides.[1] Although
the deuterium atoms at the

-carbon positions (N-CDs and C6-D2) provide a Kinetic Isotope Effect (KIE) that theoretically
slows metabolic oxidation, chemical oxidation during storage remains a risk.[1]

» Mechanism: Direct reaction with singlet oxygen or radical initiators forms the N-oxide.[1]

e Impact: Shifts retention time in LC-MS, reducing IS accuracy.[1]

Hygroscopic Instability
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The molecule possesses a hydroxyl group (-CH20H) and a tertiary amine.[1] This bifunctional
nature makes it highly hygroscopic.

o Causality: Absorption of atmospheric water does not necessarily break chemical bonds but
alters the effective concentration (mass/mass).

e Result: Weighing errors during stock solution preparation, leading to systematic
guantification bias.

Isotopic Exchange (The "Scrambling” Risk)

While C-D bonds are generally stable, exposure to extreme pH or catalytic conditions can
induce H/D exchange.

o Risk Factor: Protic solvents (e.g., water, methanol) with strong acid/base catalysts.

o Mitigation: Store as a neat material or in aprotic solvents (e.g., DMSO-d6, Acetonitrile).[1]

Degradation Logic Diagram

The following diagram illustrates the causal relationships between environmental stressors and
chemical failure modes.

N-Oxide Impurity
(Mass Shift +16 Da)

N-oxidation

Humidity (H20)

N-Methyl-2- ici Concentration Drift
piperidinemethanol-d5 (Water Uptake)

UV/Vis Light

Radical Decomposition
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Figure 1: Causal map of environmental stressors leading to specific degradation products.[1]

Storage & Handling Protocols

This protocol is designed to be self-validating.[1] If followed, the material remains within
specification; if deviated from, the "Check" steps will reveal the failure.

Condition Requirement Scientific Rationale

Slows Arrhenius kinetics of
Temperature -20°C (£ 5°C) oxidation; prevents

volatilization.[1]

Displaces Oz to prevent N-
Atmosphere Inert Gas (Argon/Nz) oxide formation; prevents

moisture ingress.[1]

Blocks UV light (200—400 nm)
Container Amber Glass Vials which can catalyze radical

formation.

Provides a chemically inert,
Closure Teflon (PTFE) Lined Cap gas-tight seal superior to
rubber/paper.[1]

Solid/Neat liquid is more stable
Form Neat (Undiluted) than solution. Solvents

introduce reactive impurities.

Handling Workflow (Step-by-Step)

Objective: Minimize the "Time out of Environment" (ToE).
e Equilibration (Critical Step):

o Remove the vial from the -20°C freezer.
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o WAIT 30-45 minutes until the vial reaches room temperature before opening.

o Why? Opening a cold vial condenses atmospheric moisture directly into the hygroscopic
standard, ruining purity.

» Aliquot Preparation:
o Perform weighing operations rapidly.

o lIdeally, dissolve the entire neat standard into a stock solution (e.g., in Methanol or
Acetonitrile) immediately upon first opening to avoid repeated freeze-thaw cycles of the
neat material.[1]

» Re-Sealing:

o If neat material remains, purge the headspace with a gentle stream of Argon gas for 10-15
seconds.[1]

o Seal immediately with Parafilm over the cap for long-term storage.[1]

Solution Storage

If storing as a stock solution:
o Preferred Solvent: Methanol (LC-MS grade) or Acetonitrile.[1]
 Stability: Stable for ~6 months at -20°C.

e Warning: Do not store in protic solvents with extreme pH (acids/bases) to prevent deuterium
exchange.

Stability Assessment (Quality Control)

Researchers must validate the integrity of the standard before critical assays.[3]

Visual Inspection[1][4]

o Pass: Colorless to pale yellow viscous liquid/solid.
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 Fail: Dark brown/black color (indicates extensive oxidation/polymerization).

Chemical Purity Check (LC-MS)

Run a short LC-MS gradient.[1]
e Target: Parent peak (M+H).
o Watch for: Peak at [M+16]+ (N-Oxide) or [M+32]+ (Di-N-oxide/hydroxylation).[1]

o Acceptance Criteria: Purity > 98% by peak area.

Isotopic Purity Check|[1]

e Method: High-resolution MS.
e Check: Verify the ratio of d5 (target) to dO (unlabeled).

e Limit: The dO contribution must be < 0.5% (or as per assay requirement) to prevent
interference with the analyte.

Safety & Hazards

N-Methyl-2-piperidinemethanol derivatives are generally corrosive and flammable.[1]
e GHS Classification: Skin Corr.[4][5] 1B (Causes severe skin burns).

o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

e Ventilation: Handle only in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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